![molecular formula C15H19NO5 B5527286 [4-(1,3-benzodioxol-5-ylacetyl)-1,4-oxazepan-6-yl]methanol](/img/structure/B5527286.png)
[4-(1,3-benzodioxol-5-ylacetyl)-1,4-oxazepan-6-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multiple steps, including cyclization, hydrogenolysis, and reduction processes. A general approach to preparing related structures involves converting indanones or tetralones to cyanohydrins, which are then subjected to hydrogenolysis followed by lactamization and reduction to provide bicyclic aryl piperidine and homopiperidine structures (O’Donnell et al., 2004). Another synthesis pathway utilizes a tandem Michael addition and Pd-catalyzed cyclization to afford intermediates that are crucial for the final compound (Singer et al., 2004).
Molecular Structure Analysis
The molecular structure of related compounds reveals significant insights into the arrangement and conformation of atoms within the molecule. For instance, the asymmetric unit of a crystal structure composed of similar compounds can demonstrate nearly planar conformations, except for certain rings which may adopt non-planar geometries due to their inherent structural properties (Ohishi et al., 1995).
Chemical Reactions and Properties
The reactivity and chemical properties of such molecules are determined by their functional groups and molecular structure. For example, the process of acetylation and chloroacetylation can be employed to modify certain compounds, indicating the versatility and reactivity of these molecules under various chemical conditions (Joshi et al., 1986).
Physical Properties Analysis
The physical properties, including solubility, melting point, and crystalline structure, play a crucial role in the practical application of chemical compounds. For example, solvent effects can significantly influence molecular aggregation and the fluorescence properties of related compounds, which is critical for applications in materials science and spectroscopy (Matwijczuk et al., 2016).
Chemical Properties Analysis
Chemical properties such as acidity, basicity, reactivity towards various reagents, and stability under different conditions are essential for understanding the compound's behavior in chemical reactions. Studies focusing on the electrochemical oxidation of related molecules reveal intricate details about their reactivity and potential for synthesis of derivative compounds (Nematollahi & Golabi, 1996).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-1-[6-(hydroxymethyl)-1,4-oxazepan-4-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO5/c17-8-12-7-16(3-4-19-9-12)15(18)6-11-1-2-13-14(5-11)21-10-20-13/h1-2,5,12,17H,3-4,6-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSQYOHVJMKDZMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)CC2=CC3=C(C=C2)OCO3)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(1,3-Benzodioxol-5-ylacetyl)-1,4-oxazepan-6-yl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.